5-[3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl]-1H-pyridin-2-one

• IUPAC Name: 5-[3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H20N4O2/c21-15-5-3-12(10-17-15)4-6-16(22)20-9-1-2-13(11-20)14-7-8-18-19-14/h3,5,7-8,10,13H,1-2,4,6,9,11H2,(H,17,21)(H,18,19)
• InChI Key: WIHAVWJQOCTAHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=CNC(=O)C=C2)C3=CC=NN3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

5-[3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl]-1H-pyridin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'OPP' and has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of OPP involves its ability to bind to the active site of enzymes and inhibit their activity. It has been shown to interact with the ATP binding site of tyrosine kinases, which prevents the phosphorylation of proteins and leads to the inhibition of cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
OPP has been shown to exhibit various biochemical and physiological effects such as anti-inflammatory, anti-cancer, and anti-angiogenic activities. It has been shown to inhibit the growth of cancer cells and induce apoptosis, which makes it a promising candidate for the development of new anti-cancer drugs.

Advantages and Limitations for Lab Experiments

OPP has several advantages for lab experiments such as its high potency and selectivity, which makes it a useful tool for studying enzyme activity. However, its limited solubility in water and low bioavailability can pose challenges for its use in vivo.

Future Directions

There are several future directions for the research on OPP such as the development of new analogs with improved pharmacokinetic properties, the exploration of its potential applications in other fields such as neurology and immunology, and the investigation of its potential as a therapeutic agent for various diseases.
In conclusion, OPP is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and there are several future directions for its research.

Synthesis Methods

The synthesis of OPP involves a multi-step process that includes the reaction of 1H-pyrazol-5-amine with 3-(1-bromoethyl)-3-oxopentanenitrile to form 3-(1H-pyrazol-5-yl)-3-oxopentanenitrile. This intermediate is then reacted with 1-(3-chloropropyl)-piperidine to form 5-[3-oxo-3-[3-(1H-pyrazol-5-yl)piperidin-1-yl]propyl]-1H-pyridin-2-one.

Scientific Research Applications

OPP has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and pharmacology. It has been shown to exhibit potent inhibitory activity against various enzymes such as tyrosine kinases, phosphatases, and proteases, which makes it a promising candidate for the development of new drugs.